Cas no 12068-04-1 (Methylnaphthalenesulfonic acid, isopropylamine salt)

• Product Name: Methylnaphthalenesulfonic acid, isopropylamine salt
• CAS No: 12068-04-1
• MF: C₁₄H₁₉NO₃S
• MW: 281.370562791824
• CID: 142515
• PubChem ID: 57347073
• Update Time: 2025-04-19

Methylnaphthalenesulfonic acid, isopropylamine salt Chemical and Physical Properties

Names and Identifiers

• Methylnaphthalenesulfonic acid, isopropylamine salt
• Naphthalenesulfonic acid, methyl-, compd. with isopropylamine (1:1)
• Isopropylamine methyl naphthalene sulfonate
• methyl naphthalene-1-sulfonate,propan-2-amine
• DTXSID30923516
• 12068-04-1
• Methyl naphthalene-1-sulfonate--propan-2-amine (1/1)

• Inchi： 1S/C11H10O3S.C3H9N/c1-14-15(12,13)11-8-4-6-9-5-2-3-7-10(9)11;1-3(2)4/h2-8H,1H3;3H,4H2,1-2H3
• InChI Key： PQNDAPMARRLPLA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=CC=CC=12)(=O)(=O)OC.NC(C)C

Computed Properties

• Exact Mass: 281.10856464g/mol
• Monoisotopic Mass: 281.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų